Cas no 946242-87-1 (N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine)

• Product Name: N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine
• CAS No: 946242-87-1
• MF: C₁₉H₁₅FN₆
• MW: 346.3610060215
• CID: 6368330
• PubChem ID: 16820878
• Update Time: 2025-05-26

N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine
• 2-N-(3-fluorophenyl)-4-N-(4-methylphenyl)pteridine-2,4-diamine
• CCG-328342
• 946242-87-1
• F2359-0207
• AKOS002329123
• AB00678313-01
• N2-(3-fluorophenyl)-N4-(p-tolyl)pteridine-2,4-diamine

• Inchi： 1S/C19H15FN6/c1-12-5-7-14(8-6-12)23-18-16-17(22-10-9-21-16)25-19(26-18)24-15-4-2-3-13(20)11-15/h2-11H,1H3,(H2,22,23,24,25,26)
• InChI Key： AEKZSPFKEKVOBF-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])N([H])C1=NC2C(C(=N1)N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=NC([H])=C([H])N=2

Computed Properties

• Exact Mass: 346.13422267g/mol
• Monoisotopic Mass: 346.13422267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine

Recent Advances in the Study of N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine (CAS: 946242-87-1)

N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine (CAS: 946242-87-1) is a pteridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of kinase inhibition and cancer therapy. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in drug development.

The synthesis of N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthetic route that enhances the scalability of the compound, making it more accessible for preclinical and clinical studies. The compound's structural features, including the fluorophenyl and methylphenyl substituents, have been shown to play a critical role in its binding affinity to target proteins, particularly kinases involved in cell proliferation and survival.

Pharmacological evaluations of N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine have revealed its potent inhibitory activity against several kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). In vitro studies demonstrated that the compound effectively suppresses cancer cell proliferation and induces apoptosis in multiple cancer cell lines, such as lung, breast, and colon cancer. These findings were further supported by in vivo experiments, where the compound exhibited significant tumor growth inhibition in xenograft models without causing severe toxicity.

One of the most promising aspects of N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine is its potential to overcome drug resistance, a major challenge in cancer therapy. A recent study highlighted its ability to inhibit mutant forms of EGFR that are resistant to first-generation tyrosine kinase inhibitors. This property positions the compound as a candidate for the treatment of resistant cancers, particularly non-small cell lung cancer (NSCLC). Additionally, its dual inhibition of EGFR and VEGFR suggests potential applications in anti-angiogenic therapy, which could further enhance its therapeutic efficacy.

Despite these promising results, challenges remain in the development of N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine as a clinical drug. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability and half-life. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations. Furthermore, the compound's safety profile needs to be thoroughly evaluated in larger animal models before advancing to human trials.

In conclusion, N2-(3-fluorophenyl)-N4-(4-methylphenyl)pteridine-2,4-diamine (CAS: 946242-87-1) represents a promising candidate for cancer therapy, with demonstrated efficacy in preclinical models. Its unique kinase inhibition profile and potential to overcome drug resistance make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its safety and efficacy in clinical settings. The continued exploration of this compound could lead to the development of novel therapeutics for resistant cancers and other diseases.